Cas no 874219-42-8 ((3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid)
874219-42-8 structure
Product Name:(3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid
CAS No:874219-42-8
MF:C13H17BFNO3
MW:265.0883872509
MDL:MFCD08235059
CID:839875
PubChem ID:44717540
Update Time:2025-04-19
(3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid
- 3-Cyclohexylcarbamoyl-5-fluorobenzeneboronic acid
- [3-(cyclohexylcarbamoyl)-5-fluorophenyl]boronic acid
- [3-(cyclohexylcarbamoyl)-5-fluoro-phenyl]boronic acid
- 3-(Cyclohexylcarbamoyl)-5-fluorophenylboronic acid
- 3-(Cyclohexylcarbamoyl)-5-fluorobenzeneboronic acid
- (3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronicacid
- [3-(cyclohexylcarbamoyl)-5-fluoranyl-phenyl]boronic acid
- 874219-42-8
- MFCD08235059
- DTXSID80660222
- BS-24134
- [3-[(cyclohexylamino)-oxomethyl]-5-fluorophenyl]boronic acid
- A842159
- AKOS015840909
- 3-(cyclohexylcarbamoyl)-5-fluorobenzeneboronic acid, AldrichCPR
- AM87323
- I12558
-
- MDL： MFCD08235059
- Inchi： 1S/C13H17BFNO3/c15-11-7-9(6-10(8-11)14(18)19)13(17)16-12-4-2-1-3-5-12/h6-8,12,18-19H,1-5H2,(H,16,17)
- InChI Key： DYUMHPWTMLPIFV-UHFFFAOYSA-N
- SMILES： FC1C=C(B(O)O)C=C(C=1)C(NC1CCCCC1)=O
Computed Properties
- Exact Mass: 265.12900
- Monoisotopic Mass: 265.1285517g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.6Ų
Experimental Properties
- Melting Point: 239-241
- PSA: 69.56000
- LogP: 0.95890
(3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid Security Information
- Hazard Statement： Irritant/Keep Cold
- Hazard Category Code： 25
- Safety Instruction： 45
-
Hazardous Material Identification：
(3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid Customs Data
- HS CODE：2931900090
- Customs Data：
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
(3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019110356-5g |
(3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid |
874219-42-8 | 98% | 5g |
$362.52 | 2023-08-31 | |
| Alichem | A019110356-10g |
(3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid |
874219-42-8 | 98% | 10g |
$521.18 | 2023-08-31 | |
| Alichem | A019110356-25g |
(3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid |
874219-42-8 | 98% | 25g |
$939.36 | 2023-08-31 | |
| Apollo Scientific | PC4996-1g |
3-(Cyclohexylcarbamoyl)-5-fluorobenzeneboronic acid |
874219-42-8 | 98% | 1g |
£140.00 | 2023-09-01 | |
| TRC | C991725-100mg |
3-(Cyclohexylcarbamoyl)-5-fluorophenylboronic acid |
874219-42-8 | 100mg |
$64.00 | 2023-05-18 | ||
| TRC | C991725-250mg |
3-(Cyclohexylcarbamoyl)-5-fluorophenylboronic acid |
874219-42-8 | 250mg |
$69.00 | 2023-05-18 | ||
| TRC | C991725-500mg |
3-(Cyclohexylcarbamoyl)-5-fluorophenylboronic acid |
874219-42-8 | 500mg |
$98.00 | 2023-05-18 | ||
| TRC | C991725-1g |
3-(Cyclohexylcarbamoyl)-5-fluorophenylboronic acid |
874219-42-8 | 1g |
$144.00 | 2023-05-18 | ||
| Matrix Scientific | 092290-1g |
(3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid, 98% |
874219-42-8 | 98% | 1g |
$360.00 | 2023-09-10 | |
| Matrix Scientific | 092290-5g |
(3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid, 98% |
874219-42-8 | 98% | 5g |
$958.00 | 2023-09-10 |
(3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
874219-42-8 ((3-(Cyclohexylcarbamoyl)-5-fluorophenyl)boronic acid) Related Products
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